N-(3-chloro-4-fluorophenyl)-N'-(4,6-dimethylpyrimidin-2-yl)guanidine

• IUPAC Name: 1-(3-chloro-4-fluorophenyl)-2-(4,6-dimethylpyrimidin-2-yl)guanidine
• InChI: InChI=1S/C13H13ClFN5/c1-7-5-8(2)18-13(17-7)20-12(16)19-9-3-4-11(15)10(14)6-9/h3-6H,1-2H3,(H3,16,17,18,19,20)
• InChI Key: RGHCLRGUTICRQP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N=C(N)NC2=CC(=C(C=C2)F)Cl)C
• Isomeric SMILES: CC1=CC(=NC(=N1)/N=C(\N)/NC2=CC(=C(C=C2)F)Cl)C
• Molecular Formula: C13H13ClFN5
• DSSTOX Substance ID: DTXSID401158571
• Molecular Weight: 293.73 g/mol
• CAS RN: 524057-25-8

Description

N-(3-chloro-4-fluorophenyl)-N'-(4,6-dimethylpyrimidin-2-yl)guanidine (N-CFP-4,6-DMP2G) is an organic compound belonging to the guanidine family. It is a white, odorless, crystalline solid that is soluble in water and organic solvents. N-CFP-4,6-DMP2G has been studied for its potential applications in scientific research, particularly in the fields of biochemistry and physiology.

Scientific Research Applications

Guanidino-Containing Drugs in Cancer Chemotherapy

Guanidino-containing compounds, such as N-(3-chloro-4-fluorophenyl)-N'-(4,6-dimethylpyrimidin-2-yl)guanidine, have shown promise in cancer chemotherapy. One study focuses on the pharmacology and clinical application of guanidino-containing drugs, highlighting their unique mechanism of inhibiting mitochondrial function, which is a rare feature among chemotherapeutic drugs. The study specifically mentions CHS 828, which shares structural similarities with this compound, showing cytotoxic properties in various tumor models and inducing early extracellular acidification due to stimulation of the glycolytic flux. This leads to decreased ATP levels and shutdown of DNA and protein synthesis, indicating active cell death. CHS 828 is currently in early clinical trials, underscoring the potential of guanidino-containing drugs in cancer treatment (Ekelund, Nygren, & Larsson, 2001).

Synthesis and Pharmacological Screening of Pyrimidin-amines

In the realm of medicinal chemistry, the synthesis and pharmacological screening of 4,6-substituted di-(phenyl) pyrimidin-2-amines have been studied, which are structurally related to this compound. These compounds are synthesized by reacting chalcone derivatives with guanidine hydrochloride, showcasing their potential in pharmacological applications. Some of these compounds demonstrated significant anti-inflammatory activity, highlighting the therapeutic potential of pyrimidin-amine derivatives in treating inflammatory conditions (Kumar, Drabu, & Shalini, 2017).

Guanidinium-Functionalized Polymer Electrolytes

Research into guanidinium-functionalized polymer electrolytes for anion exchange applications demonstrates the versatility of guanidine derivatives. A study describes the synthesis of guanidinium-functionalized poly(arylene ether sulfone) anion exchange polymer electrolytes via activated fluorophenyl-amine reaction. This method allows precise control over cation functionality, connecting guanidinium into stable phenyl rings without deleterious side reactions. Such materials could have significant applications in fuel cells and other energy-related technologies (Kim, Labouriau, Guiver, & Kim, 2011).